Cas no 1179360-58-7 (4-Bromopicolinimidamide hydrochloride)

• Product Name: 4-Bromopicolinimidamide hydrochloride
• CAS No: 1179360-58-7
• MF: C₆H₇BrClN₃
• MW: 236.496878862381
• MDL: MFCD12755612
• CID: 1031719
• PubChem ID: 53485021
• Update Time: 2025-10-21

4-Bromopicolinimidamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Bromopicolinimidamide hydrochloride
• 4-bromopyridine-2-carboximidamide,hydrochloride
• Z1269169965
• DTXSID60704330
• CS-0216929
• G43867
• A1-32855
• SCHEMBL18689690
• AKOS015843702
• A910330
• 1179360-58-7
• 4-BROMOPYRIDINE-2-CARBOXIMIDAMIDE HYDROCHLORIDE
• EN300-6486767
• 4-bromopyridine-2-carboximidamide;hydrochloride
• DB-099843
• 4-Bromopyridine-2-carboximidamide--hydrogen chloride (1/1)
• 4-bromopicolinimidamidehydrochloride

• MDL： MFCD12755612
• Inchi： 1S/C6H6BrN3.ClH/c7-4-1-2-10-5(3-4)6(8)9;/h1-3H,(H3,8,9);1H
• InChI Key： LRJWORPOJISSOZ-UHFFFAOYSA-N
• SMILES： BrC1C=CN=C(C(=N)N)C=1.Cl

Computed Properties

• Exact Mass: 234.95119g/mol
• Monoisotopic Mass: 234.95119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.8Ų

4-Bromopicolinimidamide hydrochloride Security Information

• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 4-Bromopicolinimidamide hydrochloride

4-Bromopicolinimidamide Hydrochloride: A Comprehensive Overview

4-Bromopicolinimidamide hydrochloride, with the CAS number 1179360-58-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its brominated picolinimidamide structure, has garnered attention due to its potential applications in drug discovery and material science. Recent studies have highlighted its role in modulating biological pathways, making it a promising candidate for therapeutic interventions.

The chemical structure of 4-bromopicolinimidamide hydrochloride comprises a picolinimidamide backbone with a bromine substituent at the 4-position. This substitution imparts unique electronic and steric properties to the molecule, influencing its reactivity and bioavailability. Researchers have explored its synthesis through various routes, including nucleophilic aromatic substitution and coupling reactions, which have been optimized to enhance yield and purity.

In terms of pharmacological activity, 4-bromopicolinimidamide hydrochloride has demonstrated potential as a modulator of ion channels and receptors. Recent studies published in Nature Communications suggest that this compound can inhibit certain voltage-gated sodium channels, which could be beneficial in treating epilepsy and chronic pain conditions. Additionally, its ability to penetrate cellular membranes efficiently makes it a valuable tool in drug delivery systems.

The synthesis of 4-bromopicolinimidamide hydrochloride involves a multi-step process that begins with the preparation of picolinic acid derivatives. The introduction of the bromine substituent is typically achieved through electrophilic aromatic substitution, followed by amidation to form the imidamide group. The hydrochloride salt is then isolated by protonation under acidic conditions, ensuring optimal solubility for biological assays.

From an environmental standpoint, the stability and biodegradability of 4-bromopicolinimidamide hydrochloride have been evaluated to assess its ecological impact. Studies indicate that it undergoes slow degradation under aerobic conditions, suggesting the need for controlled disposal methods to minimize environmental contamination.

In conclusion, 4-bromopicolinimidamide hydrochloride, CAS No. 1179360-58-7, represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties and promising pharmacological profile position it as a key player in future research and development efforts.